![molecular formula C7H13ClN4O2S B6246336 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride CAS No. 2408962-56-9](/img/no-structure.png)
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride
Description
“1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride” is a chemical compound with a molecular formula of C5H9N3 . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, which is 147.61 . It is a solid at room temperature . More specific properties such as melting point, boiling point, and solubility are not available in the current resources.Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride involves the reaction of 1-methyl-1H-pyrazol-4-ylsulfonyl chloride with azetidin-3-amine in the presence of a base, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": ["1-methyl-1H-pyrazol-4-ylsulfonyl chloride", "azetidin-3-amine", "base", "hydrochloric acid"], "Reaction": ["Step 1: Dissolve 1-methyl-1H-pyrazol-4-ylsulfonyl chloride in a suitable solvent such as dichloromethane or chloroform.", "Step 2: Add azetidin-3-amine to the reaction mixture and stir at room temperature for several hours.", "Step 3: Add a base such as triethylamine or sodium carbonate to the reaction mixture to neutralize the hydrogen chloride that is generated during the reaction.", "Step 4: Extract the product with a suitable solvent such as ethyl acetate or diethyl ether.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 6: Add hydrochloric acid to the residue to form the hydrochloride salt of the product.", "Step 7: Isolate the product by filtration or precipitation and dry under vacuum."] } | |
CAS No. |
2408962-56-9 |
Molecular Formula |
C7H13ClN4O2S |
Molecular Weight |
252.7 |
Purity |
95 |
Origin of Product |
United States |
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